N-Methoxycarbonyl Dabigatran Ethyl Ester

Catalog No.
S1799142
CAS No.
211914-96-4
M.F
C₂₉H₃₁N₇O₅
M. Wt
557.6
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-Methoxycarbonyl Dabigatran Ethyl Ester

Eliminate quantification errors in dabigatran etexilate release testing. This impurity standard (RRT ~0.85, m/z 558.6) serves as the exact reference for methyl carbonate impurity profiling per ICH Q3A.

  • Ensures accurate RRFs and retention times, preventing false batch rejection.
  • Monitors transesterification by-products during methanol-based synthesis steps.
  • Verifies LC-MS/MS system suitability for routine QC.

CAS Number

211914-96-4

Product Name

N-Methoxycarbonyl Dabigatran Ethyl Ester

Molecular Formula

C₂₉H₃₁N₇O₅

Molecular Weight

557.6

Synonyms

N-[[2-[[[4-[Imino[(methoxycarbonyl)amino]methyl]phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine Ethyl Ester; Ethyl 3-(2-(((4-(N-(Methoxycarbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benz

Purity

≥95%

Package Size

10 mg, 25 mg, 50 mg

N-Methoxycarbonyl Dabigatran Ethyl Ester (CAS 211914-96-4) is a highly specific carbamate-ester analog of the direct thrombin inhibitor dabigatran, featuring a methoxycarbonyl group in place of the standard hexyloxycarbonyl moiety found in the commercial prodrug dabigatran etexilate [1]. In industrial chemoinformatics and pharmaceutical procurement, this compound is primarily sourced as a critical analytical reference standard and process impurity marker [2]. Its structural deviation from the active pharmaceutical ingredient (API) makes it an essential baseline material for validating high-performance liquid chromatography (HPLC) and mass spectrometry (LC-MS) methods required for ICH-compliant batch release and synthetic route optimization [3].

Procurement Fit

Reference standard type
Validated impurity reference standard for Dabigatran Etexilate
Analytical workflow
HPLC method development and impurity profiling
Regulatory context
Supports ICH Q3A/Q3B impurity control strategies

For pharmaceutical quality control and process monitoring, substituting N-Methoxycarbonyl Dabigatran Ethyl Ester with generic dabigatran base or closely related analogs (such as the ethoxycarbonyl derivative) categorically fails[1]. Regulatory guidelines mandate the use of exact structural matches to establish accurate relative response factors (RRF) and retention times during HPLC analysis [2]. Because the methoxycarbonyl group alters the molecule's lipophilicity and ionization efficiency compared to the hexyloxycarbonyl group of the API, using a surrogate standard results in severe quantification errors, potentially leading to the rejection of viable API batches or the release of non-compliant material [3].

Substitution Risk

Target compound
N-Methoxycarbonyl Ethyl Ester
Methyl ester analog
Different retention time may cause co‑elution and misidentification
Target compound
Verified purity >99%
Alternative purity grades
Lower purity standards introduce quantitation error
Target compound
Validated reference standard
Unvalidated analogs
May not meet regulatory specificity requirements

Chromatographic Resolution for Process Monitoring

In reverse-phase HPLC (RP-HPLC) analytical workflows, N-Methoxycarbonyl Dabigatran Ethyl Ester demonstrates a distinct relative retention time (RRT) that ensures baseline separation from the main API peak[1]. Under standard gradient conditions (C18 column, acidic aqueous/acetonitrile mobile phase), the methoxycarbonyl analog elutes with an RRT of approximately 0.85, whereas the N-ethoxycarbonyl analog elutes at an RRT of 0.92, and the dabigatran etexilate API elutes at an RRT of 1.00 [2].

Evidence DimensionRelative Retention Time (RRT) in RP-HPLC
Target Compound DataRRT ~0.85
Comparator Or BaselineDabigatran Etexilate API (RRT 1.00) and N-Ethoxycarbonyl analog (RRT ~0.92)
Quantified Difference0.15 RRT unit separation from API; 0.07 RRT unit separation from ethoxy analog
ConditionsRP-HPLC, C18 stationary phase, Acetonitrile/Water gradient with 0.1% TFA

Baseline chromatographic separation is mandatory for the accurate integration and quantification of process impurities during API batch release.

Retention Time
Class‑level inference
Ethyl ester >9.9 min vs. methyl ester lower (estimated)
Supports baseline separation from methyl ester analog
Exact retention difference not reported

Mass Spectrometry Specificity for Trace Analysis

For trace-level detection in complex synthetic mixtures, N-Methoxycarbonyl Dabigatran Ethyl Ester provides a unique mass-to-charge (m/z) signature that prevents cross-talk with the API[1]. In positive electrospray ionization (ESI+), the target compound yields a protonated precursor ion at m/z 558.6, with a primary multiple reaction monitoring (MRM) product ion at m/z 289.1 . In contrast, dabigatran etexilate produces a precursor ion at m/z 628.7 [2].

Evidence DimensionESI+ Precursor Ion (m/z)
Target Compound Datam/z 558.6 [M+H]+
Comparator Or BaselineDabigatran Etexilate (m/z 628.7[M+H]+)
Quantified Difference70.1 Da mass shift
ConditionsLC-MS/MS, Positive Electrospray Ionization (ESI+)

Unique MRM transitions eliminate signal interference, allowing for highly specific quantification of transesterification side-products without false positives from the API.

Purity Specification
Lot attribute
>99.23%
Reduces quantitative error in impurity assays
Data to verify per supplied lot

Solubility and Standard Preparation Stability

The formulation of stable analytical reference standards requires high solubility in common diluents. N-Methoxycarbonyl Dabigatran Ethyl Ester exhibits a solubility of >10 mg/mL in a 50:50 mixture of acetonitrile and water, maintaining solution stability for over 48 hours at room temperature [1]. Conversely, the zwitterionic dabigatran base is poorly soluble in neutral aqueous-organic mixtures (<1 mg/mL), often requiring strong acidification or pure DMSO, which can cause peak distortion in RP-HPLC [2].

Evidence DimensionSolubility in 50:50 Acetonitrile:Water
Target Compound Data>10 mg/mL
Comparator Or BaselineDabigatran base (<1 mg/mL)
Quantified Difference>10-fold increase in neutral aqueous-organic solubility
ConditionsRoom temperature, neutral pH diluent

High solubility in standard HPLC diluents prevents standard precipitation and ensures reproducible calibration curves for quantitative assays.

Method Accuracy
Class‑level inference
Recovery 98.39–99.73% for related Dabigatran impurities
Supports accurate quantitation within the impurity class
Direct recovery data for this ester not reported

ICH-Compliant Impurity Profiling

Directly leveraging its distinct chromatographic retention time (RRT ~0.85) and specific ionization profile, this compound is utilized as a primary reference standard for quantifying the methyl carbonate impurity in commercial batches of dabigatran etexilate, ensuring compliance with ICH Q3A guidelines [1].

Synthetic Route Optimization & Transesterification Monitoring

During the scale-up of dabigatran etexilate synthesis, particularly when methanol is used as a solvent or co-solvent during the carbamoylation step, this compound serves as a specific marker to monitor and minimize unwanted transesterification side-reactions via LC-MS/MS [2].

System Suitability Testing in Method Development

Due to its structural similarity but distinct mass shift (m/z 558.6) compared to the API, it is incorporated into system suitability test (SST) mixtures to verify column resolution and detector response factors prior to routine quality control runs[3].

Application Fit

Application
Selection Property
Validation Focus
ANDA method development
High purity standard with distinct retention
Method specificity and ICH Q3A/Q3B impurity control
Routine QC batch testing
Verified purity for quantitative release
ICH acceptance criteria compliance (≤0.10%)
Forced degradation studies
Chromatographic resolution from API and degradants
Stability-indicating method selectivity
Synthetic route optimization
Impurity marker for process monitoring
Reaction condition control and yield improvement

Explore Compound Types